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Compound of Interest

Compound Name: ER-27319

Cat. No.: B1623812

This document provides immediate safety, handling, and disposal protocols for ER-27319, a
selective Spleen tyrosine kinase (Syk) inhibitor. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and operational efficiency.

I. Chemical and Physical Properties

ER-27319 maleate is an acridone-related compound with the following properties:

Property Value
10-(3-Aminopropyl)-3,4-dimethyl-9(10H)-

UPAC Name acri(dinone mF;IeZ)t/e) i

Molecular Formula C18H20N20.C4H404

Molecular Weight 396.17 g/mol

CAS Number 1204480-26-1

Appearance Data not available

Purity >98% (HPLC)[1]

Solubility Data not available
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Note: The chemical, physical, and toxicological properties of ER-27319 have not been
thoroughly investigated[2].

Il. Personal Protective Equipment (PPE) and
Handling

Strict adherence to safety protocols is mandatory when handling ER-27319 to prevent
exposure.

PPE Category Specific Requirements

Use appropriate chemical-resistant gloves
(minimum standard BS EN 374:2003). Inspect

gloves before use. Wash and dry hands

Hand Protection

thoroughly after handling[2].

Eye Protection Wear appropriate safety glasses[2].

Ski 4 Bod Wear suitable protective clothing to prevent skin
in and Body _ _
contact[2]. A laboratory coat is required.

If a risk assessment indicates it is necessary,

use a suitable respirator. Work in a chemical
Respiratory fume hood with an independent air supply

system to avoid inhalation of dust and

aerosols|[2].

General Handling Precautions:

Work in a well-ventilated area, preferably a laboratory fume hood[2].

Avoid contact with skin, eyes, and clothing[2].

Prevent the formation of dust and aerosols[2].

Keep away from sources of ignition[2].

Ensure a safety shower and eye wash station are readily accessible[2].
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lll. Emergency Procedures

Immediate and appropriate responses to accidental exposure are critical.

Exposure Route First Aid Measures

Move the individual to fresh air and monitor their
breathing. If breathing is difficult, administer

Inhalation oxygen. If breathing stops, provide artificial
respiration. Seek immediate medical

attention[2].

Immediately wash the affected area with
copious amounts of soap and water for at least

Skin Contact 15 minutes. Remove contaminated clothing and
shoes, and wash them before reuse. Consult a
doctor[2].

Flush eyes with copious amounts of water for at
Eye Contact least 15 minutes. Seek immediate medical

attention[2].

Rinse the mouth with water. Do not induce
) vomiting unless directed by medical personnel.
Ingestion i )
Never give anything by mouth to an

unconscious person. Consult a doctor[2].

Accidental Release: In the event of a spill, do not take action without suitable protective
clothing. Evacuate personnel to a safe area and ensure adequate ventilation. Cover the
spillage with a suitable absorbent material, sweep it up, and place it in an appropriate container
for disposal[?2].

IV. Storage and Disposal

Proper storage and disposal are essential for safety and regulatory compliance.
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Aspect Guidelines

Store in a tightly sealed container in a cool, dry,

and well-ventilated area. Decomposition may

Storage ] .
occur upon exposure to certain conditions or
materials[2].
Dispose of waste material in accordance with
Disposal local, state, and federal regulations. Do not let

the product enter drains[2].

V. Biological Activity and Experimental Protocols

ER-27319 is a selective inhibitor of Syk kinase, which plays a critical role in allergic responses.
It inhibits the tyrosine phosphorylation of Syk that is initiated by the engagement of the high-
affinity IgE receptor, FceRI, on mast cells[3]. This action abrogates degranulation and the
production of pro-inflammatory mediators like TNF-a, with an IC50 of 10 uM[4].

The following diagram illustrates the experimental workflow to assess the inhibitory effect of
ER-27319 on Syk activation in mast cells.
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Caption: Workflow for assessing ER-27319's effect on Syk activity.
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The diagram below outlines the signaling pathway initiated by FceRIl engagement and the point
of inhibition by ER-27319.
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Caption: ER-27319 inhibits Syk activation in the FceRI pathway.
This protocol is used to determine the effect of ER-27319 on Syk activity.
e Cell Culture and Stimulation:
o Culture IgE-sensitized RBL-2H3 cells.

o Incubate the cells with or without 30 uM ER-27319 or a control inhibitor (e.g., 100 nM
piceatannol).

o Stimulate the cells with an appropriate antigen for 3 minutes[5].
e Syk Immunoprecipitation:

o Lyse the cells to release cellular proteins.

o Immunoprecipitate Syk from the cell lysates using an anti-Syk antibody/[5].
¢ Kinase Assay:

o Incubate the immunoprecipitated Syk with a substrate, such as GST-HS1, in a kinase
assay buffer[5].

o For testing direct inhibition, ER-27319 can be added directly to the assay mixture
containing activated Syk from untreated cells[5].

e Analysis:
o Resolve the proteins by SDS/PAGE.

o Analyze the phosphorylation of the substrate by autoradiography or Western blotting with
an anti-phosphotyrosine antibody to determine the level of Syk activity[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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